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Introduction

Azadirachta indica, commonly known as Neem, is a medicinal plant renowned for its wide

range of pharmacological properties, including anti-inflammatory, antibacterial, antifungal, and

anticancer effects.[1][2][3][4] These therapeutic benefits are attributed to a complex array of

bioactive compounds.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful and

widely used analytical technique for the separation, identification, and quantification of volatile

and semi-volatile compounds within complex plant extracts. This application note details a

comprehensive protocol for the qualitative and quantitative analysis of phytochemicals in a

methanolic extract of Azadirachta indica leaves using GC-MS.

Instrumentation and Methodology

The analysis is performed on a standard GC-MS system. The gas chromatograph separates

the individual components of the extract based on their volatility and interaction with the

stationary phase of the capillary column. As the separated compounds elute from the column,

they enter the mass spectrometer, which ionizes and fragments them. The resulting mass

spectrum provides a unique fragmentation pattern, acting as a "chemical fingerprint" for

identification by comparing it against a spectral library, such as the National Institute of

Standards and Technology (NIST) library.
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This protocol is designed for researchers, scientists, and professionals in drug development

and natural product chemistry for:

Identifying and quantifying bioactive compounds in Azadirachta indica leaf extracts.

Quality control and standardization of herbal formulations.

Exploring the phytochemical basis for the plant's therapeutic properties.

Experimental Protocols
1. Sample Preparation: Methanolic Extraction of Azadirachta indica Leaves

Collection and Drying: Fresh, healthy leaves of Azadirachta indica are collected and washed

thoroughly with running tap water, followed by a rinse with distilled water to remove any

debris. The leaves are then shade-dried at room temperature for several days until they

become brittle.

Powdering: The dried leaves are ground into a fine powder using a mechanical grinder.

Soxhlet Extraction:

A 20g sample of the powdered leaves is placed in a thimble and extracted with 250 mL of

methanol using a Soxhlet apparatus for 8 hours at a temperature of 60-70°C.

The resulting methanolic extract is then filtered using Whatman No. 1 filter paper.

Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator

at 40°C to yield a crude extract.

Storage: The dried extract is stored in an airtight container at 4°C until further analysis.

2. GC-MS Analysis Protocol

Sample Preparation for Injection: A 1 mg sample of the crude extract is redissolved in 1 mL

of methanol. The solution is vortexed and then filtered through a 0.22 µm syringe filter into a

GC vial.
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Instrumentation: A GC-MS system equipped with a capillary column (e.g., DB-35MS, 30 m x

0.25 mm ID x 0.25 µm film thickness) is used.

GC-MS Parameters: The following instrumental parameters are applied for the analysis:

Injector Temperature: 260°C

Injection Mode: Splitless

Injection Volume: 1 µL

Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 5°C/min.

Hold at 250°C for 2 minutes.

Ramp: Increase to 300°C at a rate of 15°C/min.

Final hold at 300°C for 15 minutes.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 200°C

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Scan Range: 30-500 amu.

Data Acquisition and Analysis:

The total run time for the analysis is approximately 55 minutes.

The eluted compounds are identified by comparing their mass spectra with the data from

the NIST spectral library.
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The relative percentage of each compound is calculated by comparing its average peak

area to the total peak area.

Data Presentation
Table 1: Phytochemicals Identified in Methanolic Leaf Extract of Azadirachta indica by GC-MS

Peak No.
Retention Time
(min)

Compound
Name

Molecular
Formula

Peak Area (%)

1 16.21
n-Hexadecanoic

acid
C₁₆H₃₂O₂ 2.20

2 17.85 Phytol C₂₀H₄₀O 10.55

3 18.02

9,12,15-

Octadecatrien-1-

ol, (Z,Z,Z)-

C₁₈H₃₂O 12.89

4 19.54

dl-alpha-

Tocopherol

(Vitamin E)

C₂₉H₅₀O₂ 4.15

5 21.33 β-Sitosterol C₂₉H₅₀O 3.36

6 24.35

3-

Oxatricyclo[20.8.

0.0(7,16)]triacont

a-1(22),7(16)-

diene

C₂₉H₄₈O 25.11

Note: The compounds and their relative abundances are based on representative data from

published studies. Actual results may vary.
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Experimental Workflow for GC-MS Analysis of Plant Extract
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Caption: Workflow for phytochemical analysis.
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Simplified NF-κB Signaling Pathway Inhibition by Neem Bioactives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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